Cas no 111129-64-7 (5-Ethyl-6-hydroxypyrimidin-4(3H)-one)

• Product Name: 5-Ethyl-6-hydroxypyrimidin-4(3H)-one
• CAS No: 111129-64-7
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00192047
• CID: 129125
• PubChem ID: 2775866
• Update Time: 2025-04-18

5-Ethyl-6-hydroxypyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione,5-ethyl-
• 5-ethyl-4-hydroxy-1H-pyrimidin-6-one
• 5-Ethylpyrimidine-4,6-diol
• 4,6-dihydroxy-5-ethylpyrimidine
• 4 6-DIHYDROXY-5-ETHYLPYRIMIDINE 99
• 4,6(1H,5H)-Pyrimidinedione, 5-ethyl- (9CI)
• 4 6-DIHYDROXY-5-ETHYLPYRIMIDINE 99%
• 3603-15-4
• 4(1H)-Pyrimidinone, 5-ethyl-6-hydroxy- (9CI)
• DTXSID00379723
• SS-4694
• 111129-64-7
• A1-06104
• 4,6-Dihydroxy-5-ethylpyrimidin
• FT-0757105
• 5-ethyl-6-hydroxypyrimidin-4(3H)-one
• SCHEMBL14434857
• MFCD00192047
• AKOS026675659
• CS-0367196
• AKOS005229100
• SB56864
• SCHEMBL2231369
• PYZFNSYJSDPLHL-UHFFFAOYSA-N
• 5-Ethyl-6-hydroxypyrimidin-4(3H)-one

• MDL： MFCD00192047
• Inchi： 1S/C6H8N2O2/c1-2-4-5(9)7-3-8-6(4)10/h3H,2H2,1H3,(H2,7,8,9,10)
• InChI Key： PYZFNSYJSDPLHL-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC=N1)=O)CC

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Melting Point: >300 °C(lit.)
• PSA: 61.69
• LogP: 0.45020

5-Ethyl-6-hydroxypyrimidin-4(3H)-one Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：